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Compound of Interest

Compound Name:
4-[2-(3-

Bromophenoxy)ethyl]morpholine

CAS No.: 435283-95-7

Cat. No.: B1269199

Get Quote

Topic: 4-[2-(3-Bromophenoxy)ethyl]morpholine Proper Disposal Procedures

Introduction: Operational Context & Chemical
Profile
4-[2-(3-Bromophenoxy)ethyl]morpholine (CAS: 435283-95-7) is a halogenated organic base

commonly used as a building block in medicinal chemistry.[1] Its disposal presents a dual

challenge: it is corrosive (due to the morpholine moiety) and halogenated (containing bromine).

Improper disposal into non-halogenated waste streams can damage incinerator scrubbers or

violate environmental regulations regarding organohalogen emissions.[1] This guide defines

the operational workflow for segregating, packaging, and handing off this compound to

environmental health and safety (EHS) teams.

Hazard Identification & Classification
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Before handling waste, operators must validate the specific hazards to select the correct

Personal Protective Equipment (PPE) and waste containers.

Table 1: GHS Hazard Classification & Waste Characterization

Parameter Classification Operational Implication

Signal Word DANGER
High-level alert; requires

secondary containment.[1]

Primary Hazard Skin Corr.[2][3][4][5] 1B (H314)

Causes severe skin burns/eye

damage.[2][3][4] Do not use

standard nitrile gloves alone;

double-gloving or chemically

resistant laminate gloves are

required for concentrated

handling.[1]

Secondary Hazard Aquatic Acute 1 (H400)

Zero-discharge policy. No

amount may enter sink drains

or sewer systems.[1]

Waste Stream Halogenated Organic

Must be segregated from non-

halogenated solvents (e.g.,

acetone, ethanol) to comply

with incineration protocols.

Chemical Nature Organic Base

Incompatible with acids and

oxidizers. Do not mix with

acidic waste streams (risk of

exothermic reaction/fumes).

Pre-Disposal Handling & Containment
Self-Validating Protocol:

Verification: Check the pH of the aqueous phase if the waste is a mixture. If pH < 4 or > 10,

note this on the waste tag.
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Container Selection: Use High-Density Polyethylene (HDPE) or glass.[1] Avoid metal

containers (aluminum/steel) as the corrosive amine functionality can degrade them over

time.

Required PPE:

Chemical splash goggles (Face shield recommended for volumes > 500 mL).

Lab coat with extended sleeves.[1]

Gloves: Silver Shield® (Laminate) or double-layered Nitrile (minimum thickness 0.11 mm,

change immediately upon splash).[1]

Disposal Workflow Logic
The following decision tree dictates the operational flow for disposing of 4-[2-(3-
Bromophenoxy)ethyl]morpholine based on its physical state and mixture composition.
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Waste Generation
4-[2-(3-Bromophenoxy)ethyl]morpholine

Determine Physical State

Solid Waste
(Pure compound, contaminated

gloves, silica gel)

Solid

Liquid Waste
(Reaction mixtures,

mother liquors)

Liquid

Stream C: Hazardous
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Pack in double
poly bags

Is it dissolved in
Halogenated Solvents?

Stream A: Halogenated
Organic Waste

Yes (e.g., DCM, Chloroform)
No (e.g., Methanol, DMF)

*Must still go to Halo stream
due to Bromine content*

Stream B: Basic/Toxic
Organic Waste

Click to download full resolution via product page

Figure 1: Decision logic for waste stream segregation. Note that due to the bromine atom on

the phenoxy ring, liquid waste is defaulted to the Halogenated stream to ensure proper high-

temperature incineration.[1]

Step-by-Step Disposal Protocols
Protocol A: Liquid Waste (Reaction Mixtures & Stock
Solutions)
Objective: Safe transfer of liquid waste to the central accumulation area.
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Segregation: Ensure the waste container is labeled "Hazardous Waste - Halogenated

Organic."[1]

Critical Check: Do not mix with acidic waste (e.g., HCl, H2SO4). The amine functionality

will react exothermically.[1]

Transfer:

Place the waste container in a secondary containment tray within a fume hood.

Use a funnel to prevent spills on the container threads.[1]

Pour the solution slowly.

Labeling:

List the full chemical name: "4-[2-(3-Bromophenoxy)ethyl]morpholine".

Check the hazard boxes: Corrosive, Toxic.[2][3][5]

Record the approximate concentration and solvent composition (e.g., "5% in

Dichloromethane").

Closure: Cap tightly. Wipe the exterior with a damp paper towel (dispose of towel as solid

waste).

Protocol B: Solid Waste (Contaminated Consumables)
Objective: Disposal of vials, weigh boats, syringes, and contaminated silica.

Primary Containment: Place items into a clear polyethylene bag (minimum 4 mil thickness).

Decontamination (Glassware):

Rinse empty vials/flasks with a small amount of acetone or dichloromethane.[1]

Add the rinsate to the Liquid Waste (Protocol A) container.

Do not wash heavily contaminated glassware in the sink.[1]
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Sealing: Twist and tape the bag neck (gooseneck seal).

Disposal: Place the sealed bag into the laboratory's solid hazardous waste drum.

Protocol C: Emergency Spill Response
Scenario: Spillage of >10 mL of concentrated liquid or >500 mg of solid.

Evacuate & Ventilate: Alert nearby personnel. Ensure fume hoods are active.[1]

PPE Upgrade: Wear double nitrile gloves, lab coat, and safety goggles.

Containment:

Solid: Cover with wet paper towels to prevent dust generation, then scoop into a waste

bag.

Liquid: Surround with absorbent spill pillows or inert absorbent (vermiculite/sand).

Contraindication:Do not use sawdust (combustible reaction risk with oxidizers, though less

relevant here, inert is best).

Cleanup:

Scoop absorbent into a hazardous waste bag.[1]

Scrub the area with water and soap; collect the rinsate as liquid waste.

Do not flush residues down the drain.[1]

Regulatory & Compliance Context
EPA (USA): This compound is considered a hazardous waste under RCRA guidelines due to

toxicity and corrosivity. It must be manifested and disposed of via a permitted Treatment,

Storage, and Disposal Facility (TSDF).

Incineration Requirement: Because of the Bromine (Br) atom, the waste must be incinerated

at high temperatures (>1100°C) with appropriate flue gas scrubbing to prevent the formation

of brominated dioxins or release of HBr gas [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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